Cas no 1103513-82-1 (1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103513-82-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5471486
• Update Time: 2025-06-09

1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyacetyl)-2,3-dihydroindole-2-carboxamide
• 1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C12H14N2O3/c1-17-7-11(15)14-9-5-3-2-4-8(9)6-10(14)12(13)16/h2-5,10H,6-7H2,1H3,(H2,13,16)
• InChI Key： FZAMZJONICCUJC-UHFFFAOYSA-N
• SMILES： N1(C(COC)=O)C2=C(C=CC=C2)CC1C(N)=O

Additional information on 1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-82-1)

1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-82-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the indole-2-carboxamide family, a class of molecules known for their diverse biological activities. The presence of a methoxyacetyl moiety enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in indole derivatives, particularly those with carboxamide functionalities, as they exhibit a wide range of pharmacological properties. Researchers are actively exploring the potential of 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide in areas such as enzyme inhibition, receptor modulation, and as a scaffold for designing novel therapeutics. Its CAS No. 1103513-82-1 serves as a unique identifier, ensuring accurate referencing in academic and industrial settings.

The compound's molecular structure combines an indole core with a methoxyacetyl side chain, which contributes to its stability and reactivity. This structural arrangement is particularly appealing for medicinal chemists aiming to develop targeted therapies. For instance, the 2,3-dihydro-1H-indole moiety is often associated with neuroprotective and anti-inflammatory effects, while the carboxamide group can facilitate hydrogen bonding interactions with biological targets.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide in drug discovery?" Current studies suggest its potential use in treating metabolic disorders and neurodegenerative diseases. Additionally, its methoxyacetyl group may improve pharmacokinetic properties, such as absorption and distribution, which are critical for oral drug formulations.

Another hot topic in the field is the synthetic routes for 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide. Researchers are optimizing protocols to achieve higher yields and purity, which are essential for scaling up production. The compound's CAS No. 1103513-82-1 is often used in patent filings and regulatory documents, highlighting its commercial and scientific value.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide. These methods ensure the compound's identity and purity, which are crucial for reproducible research outcomes. The growing demand for high-quality reference standards has also increased the importance of accurate documentation using its CAS number.

In summary, 1-(2-Methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103513-82-1) represents a versatile and promising molecule in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research and development. As scientists continue to unravel its properties, this compound is likely to play a pivotal role in the next generation of bioactive molecules.